Cas no 946318-54-3 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide
• CAS No: 946318-54-3
• MF: C₂₄H₂₁FN₂O₃
• MW: 404.433549642563
• CID: 5516030
• Update Time: 2025-06-25

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1-benzoyl-1,2,3,4-tetrahydro-6-quinolinyl)-2-(2-fluorophenoxy)-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C24H21FN2O3/c25-20-10-4-5-11-22(20)30-16-23(28)26-19-12-13-21-18(15-19)9-6-14-27(21)24(29)17-7-2-1-3-8-17/h1-5,7-8,10-13,15H,6,9,14,16H2,(H,26,28)
• InChI Key： PDADSMDLCRZEQE-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C1=CC=CC=C1)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide

Comprehensive Overview of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide (CAS 946318-54-3)

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide (CAS 946318-54-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both benzoyl and fluorophenoxy groups in its structure enhances its reactivity and makes it a promising candidate for further study in drug discovery and development.

In recent years, the scientific community has shown growing interest in tetrahydroquinoline-based compounds, particularly those with fluorinated substituents, due to their potential therapeutic benefits. The fluorine atom in the 2-fluorophenoxy moiety of this compound is a key feature, as fluorine incorporation often improves metabolic stability and bioavailability in drug molecules. Researchers are actively exploring its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in precision medicine and targeted therapies.

The synthesis of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide involves multi-step organic reactions, including amide bond formation and ether linkage creation. Its molecular weight of 390.41 g/mol and lipophilic nature make it suitable for crossing biological membranes, a critical factor in drug design. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this compound and ensure its purity, which is crucial for research applications.

From a commercial perspective, CAS 946318-54-3 is primarily used by pharmaceutical companies and research institutions engaged in medicinal chemistry and drug discovery. The global market for specialty chemicals like this has been expanding, driven by increased R&D investments in small molecule therapeutics. Current discussions in scientific forums often focus on optimizing the synthesis route to improve yield and reduce production costs, reflecting the industry's emphasis on green chemistry principles and sustainable manufacturing practices.

Safety considerations for handling N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(2-fluorophenoxy)acetamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be worn when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry place away from direct sunlight to maintain stability over extended periods.

Future research directions for this compound may explore its potential in addressing current medical challenges such as neurodegenerative diseases or inflammatory disorders, areas where tetrahydroquinoline derivatives have shown promise. The compound's structural versatility also makes it a valuable scaffold for developing proteolysis targeting chimeras (PROTACs), an emerging technology in drug discovery that has gained substantial interest in recent years.

For researchers seeking information about CAS 946318-54-3, reliable sources include peer-reviewed journals focusing on medicinal chemistry and organic synthesis, as well as chemical databases that provide detailed physicochemical properties. The compound's growing importance is reflected in the increasing number of patent applications mentioning its structural analogs, particularly in the context of central nervous system (CNS) drug development and cancer therapeutics.